Cas no 50830-58-5 (1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-
• CAS No: 50830-58-5
• MF: C₄F₃N₃OS
• MW: 195.122509002686
• CID: 1569773
• PubChem ID: 13141895
• Update Time: 2025-04-21

1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-
• 2-isocyanato-5-(trifluoromethyl)-1,3,4-thiadiazole
• DB-182310
• DTXSID00521341
• trifluoromethyl-1,3,4-thiadiazol-2-yl isocyanate
• SCHEMBL4903693
• 2-trifluoromethyl-1,3,4-thiadiazol-5-yl isocyanate
• 50830-58-5

• Inchi： 1S/C4F3N3OS/c5-4(6,7)2-9-10-3(12-2)8-1-11
• InChI Key： LJGUQVJJWFWIBA-UHFFFAOYSA-N
• SMILES： S1C(N=C=O)=NN=C1C(F)(F)F

Computed Properties

• Exact Mass: 194.9715
• Monoisotopic Mass: 194.97141729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 55.21